2-(6-bromopyridazin-3-yl)propan-2-ol
Description
2-(6-Bromopyridazin-3-yl)propan-2-ol is a chemical compound with the molecular formula C7H9BrN2O . It has a molecular weight of 217.1. The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9BrN2O/c1-8(2,11)6-4-3-5-7(9)10-6/h3-5,11H,1-2H3 . The canonical SMILES is CC©(C1=NC(=CC=C1)Br)O .Physical And Chemical Properties Analysis
This compound is a solid . It has a molecular weight of 217.1. The compound has a topological polar surface area of 33.1 Ų . It has one hydrogen bond donor count and two hydrogen bond acceptor counts .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-bromopyridazin-3-yl)propan-2-ol involves the conversion of 6-bromopyridazine to the corresponding aldehyde, followed by a Grignard reaction with propargyl alcohol and subsequent reduction of the resulting alkyne.", "Starting Materials": [ "6-bromopyridazine", "magnesium", "propargyl alcohol", "diethyl ether", "tetrahydrofuran", "sodium borohydride", "acetic acid", "water" ], "Reaction": [ "1. Conversion of 6-bromopyridazine to 6-bromopyridazin-3-carbaldehyde using a modified Vilsmeier-Haack reaction with DMF and POCl3.", "2. Preparation of propargylmagnesium bromide by reacting propargyl alcohol with magnesium in diethyl ether or tetrahydrofuran.", "3. Addition of 6-bromopyridazin-3-carbaldehyde to propargylmagnesium bromide to form the corresponding alkyne.", "4. Reduction of the alkyne using sodium borohydride in acetic acid and water to yield 2-(6-bromopyridazin-3-yl)prop-2-yn-1-ol.", "5. Conversion of the propargylic alcohol to the desired product, 2-(6-bromopyridazin-3-yl)propan-2-ol, by hydrogenation over a palladium catalyst." ] } | |
| 1303968-01-5 | |
Molecular Formula |
C7H9BrN2O |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile](/img/structure/B6268568.png)
